Cas no 730964-62-2 (1-fluoro-2-(2-isocyanoethyl)benzene)

1-fluoro-2-(2-isocyanoethyl)benzene structure
730964-62-2 structure
Product Name:1-fluoro-2-(2-isocyanoethyl)benzene
CAS No:730964-62-2
MF:C9H8FN
MW:149.164925575256
CID:559227
PubChem ID:2759052
Update Time:2025-04-19

1-fluoro-2-(2-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-2-(2-isocyanoethyl)-
    • 1-fluoro-2-(2-isocyanoethyl)benzene
    • 2-Fluorophenethylisocyanide
    • 2-fluorophenylethylisocyanide
    • 2-fluorophenethyl isocyanide
    • AKOS006292407
    • FT-0691203
    • 730964-62-2
    • EN300-1829653
    • DTXSID80374630
    • MDL： MFCD04117532
    • Inchi： 1S/C9H8FN/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2
    • InChI Key： SUKNCHUYYFFYEV-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1CC[N+]#[C-]

Computed Properties

  • Exact Mass: 149.06400
  • Monoisotopic Mass: 149.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 1.51820

1-fluoro-2-(2-isocyanoethyl)benzene Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-fluoro-2-(2-isocyanoethyl)benzene Pricemore >>

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1-fluoro-2-(2-isocyanoethyl)benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:730964-62-2)1-fluoro-2-(2-isocyanoethyl)benzene
Order Number:A1242003
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:01
Price ($):513
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:730964-62-2)1-fluoro-2-(2-isocyanoethyl)benzene
A1242003
Purity:99%
Quantity:1g
Price ($):513
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